Cas no 1040662-32-5 (N-(3-chlorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide)

• Product Name: N-(3-chlorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide
• CAS No: 1040662-32-5
• MF: C₁₃H₁₀ClNO₄
• MW: 279.675802707672
• CID: 6016538
• PubChem ID: 27378265
• Update Time: 2025-05-21

N-(3-chlorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide
• N-(3-chlorophenyl)-5-methoxy-4-oxopyran-2-carboxamide
• 4H-Pyran-2-carboxamide, N-(3-chlorophenyl)-5-methoxy-4-oxo-
• 1040662-32-5
• AKOS005661555
• F5449-0093

• Inchi： 1S/C13H10ClNO4/c1-18-12-7-19-11(6-10(12)16)13(17)15-9-4-2-3-8(14)5-9/h2-7H,1H3,(H,15,17)
• InChI Key： KFNMBCIWDUOAAW-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(Cl)=C2)=O)OC=C(OC)C(=O)C=1

Computed Properties

• Exact Mass: 279.0298355g/mol
• Monoisotopic Mass: 279.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 537.0±50.0 °C(Predicted)
• pka: 13.70±0.70(Predicted)

Additional information on N-(3-chlorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide

N-(3-chlorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1040662-32-5, known as N-(3-chlorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyran derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this compound is characterized by a pyran ring system with substituents at positions 2, 3, 4, and 5, including a methoxy group, a chlorophenyl group, and a carboxamide functional group. These substituents contribute to its versatile reactivity and selectivity in different chemical environments.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(3-chlorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide through various routes. One of the most promising methods involves the condensation reaction of a suitable chlorophenyl amine with an appropriately substituted pyran derivative under controlled conditions. This approach not only ensures high yields but also allows for precise control over the stereochemistry and regioselectivity of the product. Researchers have also explored the use of microwave-assisted synthesis to accelerate the reaction process, making it more suitable for large-scale production.

The physicochemical properties of N-(3-chlorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide have been extensively studied to understand its behavior in different solvents and under varying temperature conditions. The compound exhibits good solubility in polar aprotic solvents such as dimethylformamide (DMF) and dichloromethane (DCM), which makes it ideal for use in organic reactions requiring high reactivity. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing critical data for its storage and handling.

One of the most exciting developments involving this compound is its application in drug discovery. The presence of the chlorophenyl group introduces significant electronic effects that enhance the compound's ability to interact with biological targets such as enzymes and receptors. Recent studies have demonstrated that N-(3-chlorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. Additionally, its methoxy group contributes to improved pharmacokinetic properties, including enhanced bioavailability and reduced toxicity.

The environmental impact of N-(3-chlorophenyl)-5-methoxy-4 oxo 4H pyran 2 carboxamide has also been a focus of recent research. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its potential to accumulate in the environment. This makes it an eco-friendly choice for use in agricultural chemicals and other industrial applications where sustainability is a key concern.

In conclusion, N-(3-chlorophenyl)-5-methoxy -4 oxo -4H pyran -2 carboxamide stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with its favorable physicochemical properties and biological activity, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in shaping the future of organic chemistry and pharmacology.